Cas no 2227885-57-4 ((2R)-2-2-chloro-5-(trifluoromethyl)phenyloxirane)

• Product Name: (2R)-2-2-chloro-5-(trifluoromethyl)phenyloxirane
• CAS No: 2227885-57-4
• MF: C₉H₆ClF₃O
• MW: 222.591552257538
• CID: 5867314
• PubChem ID: 165692900
• Update Time: 2025-07-21

(2R)-2-2-chloro-5-(trifluoromethyl)phenyloxirane Chemical and Physical Properties

Names and Identifiers

• (2R)-2-2-chloro-5-(trifluoromethyl)phenyloxirane
• (2R)-2-[2-chloro-5-(trifluoromethyl)phenyl]oxirane
• EN300-1958794
• 2227885-57-4

• Inchi： 1S/C9H6ClF3O/c10-7-2-1-5(9(11,12)13)3-6(7)8-4-14-8/h1-3,8H,4H2/t8-/m0/s1
• InChI Key： ORTXGGNAALVCLZ-QMMMGPOBSA-N
• SMILES： ClC1=CC=C(C(F)(F)F)C=C1[C@@H]1CO1

Computed Properties

• Exact Mass: 222.0059270g/mol
• Monoisotopic Mass: 222.0059270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12.5Ų

Additional information on (2R)-2-2-chloro-5-(trifluoromethyl)phenyloxirane

Research Briefing on (2R)-2-2-chloro-5-(trifluoromethyl)phenyloxirane (CAS: 2227885-57-4) in Chemical Biology and Pharmaceutical Applications

The compound (2R)-2-2-chloro-5-(trifluoromethyl)phenyloxirane (CAS: 2227885-57-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral epoxide derivative, characterized by its trifluoromethyl and chloro substituents, exhibits unique reactivity and potential biological activity, making it a valuable intermediate in drug discovery and development. Recent studies have focused on its synthesis, stereoselective transformations, and applications in the design of novel therapeutic agents.

One of the key advancements in the synthesis of (2R)-2-2-chloro-5-(trifluoromethyl)phenyloxirane involves the use of asymmetric catalysis to achieve high enantiomeric purity. Researchers have reported successful methodologies employing chiral catalysts, such as Jacobsen's catalyst, to facilitate the epoxidation of the corresponding olefin precursor. These methods have demonstrated excellent yields and stereoselectivity, which are critical for pharmaceutical applications where enantiopurity is paramount.

In terms of biological activity, recent investigations have explored the potential of (2R)-2-2-chloro-5-(trifluoromethyl)phenyloxirane as a building block for protease inhibitors and anti-inflammatory agents. The presence of the trifluoromethyl group is particularly noteworthy, as it often enhances the metabolic stability and binding affinity of drug candidates. Preliminary in vitro studies have shown promising results, with the compound exhibiting inhibitory effects on specific enzymes involved in inflammatory pathways.

Furthermore, the reactivity of the epoxide ring in (2R)-2-2-chloro-5-(trifluoromethyl)phenyloxirane has been leveraged in the synthesis of more complex molecules. For instance, nucleophilic ring-opening reactions with amines or thiols have been employed to generate diverse pharmacophores with potential therapeutic applications. These transformations highlight the versatility of this compound as a key intermediate in medicinal chemistry.

Recent patent filings and industry reports indicate a growing interest in (2R)-2-2-chloro-5-(trifluoromethyl)phenyloxirane for the development of next-generation pharmaceuticals. Several pharmaceutical companies have included derivatives of this compound in their pipelines, targeting indications such as autoimmune diseases and oncology. The compound's unique structural features and demonstrated biological activity make it a promising candidate for further preclinical and clinical evaluation.

In conclusion, (2R)-2-2-chloro-5-(trifluoromethyl)phenyloxirane (CAS: 2227885-57-4) represents a significant area of research in chemical biology and pharmaceutical sciences. Its synthesis, reactivity, and biological applications continue to be explored, with recent advancements underscoring its potential as a versatile intermediate and therapeutic agent. Future studies are expected to further elucidate its mechanisms of action and expand its utility in drug discovery.